ethyl 1-[4-(benzyloxy)benzyl]-2-piperidinecarboxylate

• IUPAC Name: ethyl 1-[(4-phenylmethoxyphenyl)methyl]piperidine-2-carboxylate
• InChI: InChI=1S/C22H27NO3/c1-2-25-22(24)21-10-6-7-15-23(21)16-18-11-13-20(14-12-18)26-17-19-8-4-3-5-9-19/h3-5,8-9,11-14,21H,2,6-7,10,15-17H2,1H3
• InChI Key: UTUZNPWWNLUMLM-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)C1CCCCN1CC2=CC=C(C=C2)OCC3=CC=CC=C3
• Molecular Formula: C22H27NO3
• Molecular Weight: 353.5 g/mol

Description

“Ethyl 1-[4-(benzyloxy)benzyl]-2-piperidinecarboxylate” is a complex organic compound. It contains a piperidine ring, which is a six-membered ring with one nitrogen atom and five carbon atoms. The piperidine ring is substituted at the 1-position with a benzyl group that is further substituted with a benzyloxy group at the 4-position. The 2-position of the piperidine ring is substituted with a carboxylate ester group.

Synthesis Analysis

The synthesis of such a compound would likely involve several steps, including the formation of the piperidine ring, the introduction of the benzyl and benzyloxy groups, and the formation of the ester group. The exact methods would depend on the starting materials and the specific conditions required for each reaction.

Molecular Structure Analysis

The molecular structure of this compound would be characterized by the presence of the piperidine ring, the benzyl and benzyloxy groups, and the ester group. The positions of these groups on the ring would be determined by the numbering of the ring atoms.

Chemical Reactions Analysis

The compound could potentially undergo a variety of chemical reactions, depending on the conditions. For example, the benzylic position is often reactive, undergoing reactions such as oxidation or substitution. The ester group could undergo reactions such as hydrolysis or reduction.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would depend on its molecular structure. For example, it would likely be a solid at room temperature, given its complex structure. Its solubility in various solvents would depend on the polarity of the molecule.

Mechanism of Action

The mechanism of action of this compound would depend on its intended use. For example, if it were used as a pharmaceutical, its mechanism of action would depend on how it interacts with biological molecules in the body.

Safety and Hazards

As with any chemical, handling “ethyl 1-[4-(benzyloxy)benzyl]-2-piperidinecarboxylate” would require appropriate safety precautions. It’s important to refer to the material safety data sheet (MSDS) for the specific compound for detailed information.